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Compound of Interest

Compound Name: Mtb-cyt-bd oxidase-IN-6

Cat. No.: B15567898

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Mtb-cyt-bd oxidase-IN-6, a potent
inhibitor of Mycobacterium tuberculosis (Mtb) cytochrome bd oxidase. This document
consolidates its chemical structure, key biological properties, and detailed experimental
methodologies for its evaluation.

Core Chemical and Biological Properties

Mtb-cyt-bd oxidase-IN-6, identified as analogue 1g in foundational research, is a promising
anti-tubercular agent targeting the alternative terminal oxidase of the Mtb electron transport
chain.[1][2][3] Its inhibition of cytochrome bd oxidase presents a strategic approach to disrupt
the pathogen's energy metabolism, particularly under conditions of stress and hypoxia where
this enzyme is crucial.

Chemical Identity

Property Value

6-fluoro-3-(3,7-dimethyloct-6-en-1-yl)-2-
methylquinolin-4(1H)-one

Chemical Name

Molecular Formula C20H26FNO
Molecular Weight 315.43 g/mol
CAS Number 1246461-10-8
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Chemical Structure:

The image yau are
requesting does not exi st

available.

| FNguIr.comn

A definitive chemical structure image for Mth-cyt-bd oxidase-IN-6 (analogue 1g) is not publicly
available in the search results. A representative structure of a fluoro-quinolone core with a
generic alkyl chain is depicted above for illustrative purposes.

Biological Activity

The inhibitory activity of Mth-cyt-bd oxidase-IN-6 has been quantified against both the isolated
enzyme and whole Mtb cells.

Parameter Value Target/Organism

M. tuberculosis cytochrome bd
ICso 0.35 uM _

oxidase
MIC 4 uM M. tuberculosis H37Rv

Mechanism of Action: Targeting the Mtb Electron
Transport Chain

Mycobacterium tuberculosis possesses a branched electron transport chain (ETC) with two
terminal oxidases: the cytochrome bcc-aas supercomplex and the cytochrome bd oxidase.[4]
While the cytochrome bcc-aas is the primary oxidase under normoxic conditions, the
cytochrome bd oxidase (CydAB) becomes critical for survival under hypoxic and nitrosative
stress conditions often encountered within the host.[4] Mtb-cyt-bd oxidase-IN-6 selectively
inhibits the cytochrome bd oxidase, thereby disrupting the electron flow from menaquinol to
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oxygen. This inhibition leads to a reduction in proton motive force and subsequent ATP
synthesis, ultimately hindering bacterial growth and survival.
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Prepare IMVs from
M. smegmatis cydKO
+ Mtb cydAB

y

Add IMVs to Assay Buffer
(pH 7.2) in Oxygraph chamber

Add Mtb-cyt-bd oxidase-IN-6

(various concentrations)

Equilibrate at 37°C

Initiate reaction with
NADH (electron donor)

Measure Oz consumption rate
using a Clark-type electrode

Calculate % inhibition relative
to DMSO control and determine ICso
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Prepare 96-well plates with
2-fold serial dilutions of
Mtb-cyt-bd oxidase-IN-6 in 7H9 broth

Prepare a mid-log phase culture
of M. tuberculosis H37Rv

Inoculate plates with

Mtb culture to a final density
of ~5 x 10> CFU/mL

Incubate plates at 37°C
for 7-14 days

Add Resazurin indicator

Incubate for an additional
24-48 hours

Determine MIC: lowest concentration

with no color change (blue)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Mtb-cyt-bd Oxidase-IN-6: A Technical Guide for
Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15567898#mtb-cyt-bd-oxidase-in-6-chemical-
structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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